Cas no 60390-32-1 (5-methyl-1H-Pyrrole-3-propanoic acid)

• Product Name: 5-methyl-1H-Pyrrole-3-propanoic acid
• CAS No: 60390-32-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 1114795
• PubChem ID: 13310352
• Update Time: 2025-04-20

5-methyl-1H-Pyrrole-3-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Pyrrole-3-propanoic acid
• 3-(5-methyl-1H-pyrrol-3-yl)propanoic acid
• 5-Methyl-pyrrole-3-propionic acid
• DB-193362
• 3-(5-Methyl-1H-pyrrole-3-yl)propionic acid
• 3-(5-methyl-1H-3-pyrrolyl)propanoic acid
• AKOS006311644
• 3-(5-Methyl-1H-pyrrol-3-yl)propionic acid
• SCHEMBL3415097
• 60390-32-1
• OFPNUOGGOQJSDD-UHFFFAOYSA-N
• DTXSID10536284

• Inchi： 1S/C8H11NO2/c1-6-4-7(5-9-6)2-3-8(10)11/h4-5,9H,2-3H2,1H3,(H,10,11)
• InChI Key： OFPNUOGGOQJSDD-UHFFFAOYSA-N
• SMILES： OC(CCC1=CNC(C)=C1)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09